Cas no 1439902-29-0 (1-[(3-Fluorophenyl)methyl]cyclopropane-1-carboxylic acid)
1-[(3-Fluorophenyl)methyl]cyclopropane-1-carboxylic acid is a fluorinated cyclopropane derivative with a carboxylic acid functional group, making it a versatile intermediate in organic synthesis and pharmaceutical applications. The presence of the 3-fluorobenzyl moiety enhances its potential as a building block for bioactive compounds, particularly in medicinal chemistry, where fluorinated analogs are often sought for improved metabolic stability and binding affinity. The cyclopropane ring contributes to conformational rigidity, which can be advantageous in structure-activity relationship studies. This compound is suitable for further derivatization, including amide formation or esterification, offering flexibility in drug discovery and material science research. Its well-defined structure ensures reproducibility in synthetic pathways.
![1-[(3-Fluorophenyl)methyl]cyclopropane-1-carboxylic acid structure](https://ossimg.kuujia.com/scimg/1440000/1439902-29-0x500.png)
1439902-29-0 structure
Product Name:1-[(3-Fluorophenyl)methyl]cyclopropane-1-carboxylic acid
CAS No:1439902-29-0
MF:C11H11FO2
MW:194.20
MDL:MFCD21669786
CID:5265833
PubChem ID:66026411
Update Time:2026-03-09
1-[(3-Fluorophenyl)methyl]cyclopropane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 1-[(3-Fluorophenyl)methyl]cyclopropane-1-carboxylic acid
- 1-(3-FLUOROBENZYL)CYCLOPROPANECARBOXYLIC ACID
-
- MDL： MFCD21669786
- Inchi： 1S/C11H11FO2/c12-9-3-1-2-8(6-9)7-11(4-5-11)10(13)14/h1-3,6H,4-5,7H2,(H,13,14)
- InChI Key： NQNPVKIOTCXAPU-UHFFFAOYSA-N
- SMILES： C1(CC2=CC=CC(F)=C2)(C(O)=O)CC1
Computed Properties
- Exact Mass: 194.074
- Monoisotopic Mass: 194.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 235
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.3A^2
- XLogP3: 2.1
1-[(3-Fluorophenyl)methyl]cyclopropane-1-carboxylic acid Pricemore >>
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1-[(3-Fluorophenyl)methyl]cyclopropane-1-carboxylic acid |
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1-[(3-Fluorophenyl)methyl]cyclopropane-1-carboxylic acid Suppliers
Amadis Chemical Company Limited
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(CAS:1439902-29-0)1-[(3-Fluorophenyl)methyl]cyclopropane-1-carboxylic acid
Order Number:A1061964
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 17:57
Price ($):427.0
Email:sales@amadischem.com
1-[(3-Fluorophenyl)methyl]cyclopropane-1-carboxylic acid Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:1439902-29-0)1-[(3-Fluorophenyl)methyl]cyclopropane-1-carboxylic acid
Purity:99%
Quantity:1g
Price ($):427.0